5-(Benzyloxy)-2-(5-(2-ethoxyphenoxy)pyrimidin-4-yl)phenol

• IUPAC Name: 2-[5-(2-ethoxyphenoxy)pyrimidin-4-yl]-5-phenylmethoxyphenol
• InChI: InChI=1S/C25H22N2O4/c1-2-29-22-10-6-7-11-23(22)31-24-15-26-17-27-25(24)20-13-12-19(14-21(20)28)30-16-18-8-4-3-5-9-18/h3-15,17,28H,2,16H2,1H3
• InChI Key: DDGPQPFEQHMGKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC2=CN=CN=C2C3=C(C=C(C=C3)OCC4=CC=CC=C4)O
• Molecular Formula: C25H22N2O4
• Molecular Weight: 414.5 g/mol

Description

5-(Benzyloxy)-2-(5-(2-ethoxyphenoxy)pyrimidin-4-yl)phenol, also known as BEPP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. BEPP is a small molecule that belongs to the family of pyrimidine derivatives, which are known to exhibit a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties. In

Scientific Research Applications

Aldose Reductase Inhibition and Antioxidant Activity : Pyrido[1,2-a]pyrimidin-4-one derivatives, closely related to the query compound, have been identified as selective aldose reductase (ALR2) inhibitors with micromolar/submicromolar activity levels. These compounds also exhibit significant antioxidant properties, indicating potential applications in managing diabetic complications and oxidative stress-related conditions (La Motta et al., 2007).

Synthetic Applications : The synthesis of heterocyclic phenols, including pyrido[1,2-a]pyrimidin-4-one derivatives, demonstrates the versatility of these compounds in creating novel chemical entities. Such synthetic strategies may be applicable in designing new drugs with improved pharmacological profiles (Dennin et al., 1991).

Antiviral and Antiretroviral Activity : Derivatives of pyrimidinol have been explored for their antiviral and antiretroviral activities. Specifically, 5-substituted 2,4-diaminopyrimidine derivatives have shown marked inhibition against retrovirus replication in cell culture, suggesting potential applications in treating viral infections, including HIV (Hocková et al., 2003).

Antifungal Activity : Certain pyrimidin-amine derivatives have been evaluated for their antifungal effects against important types of fungi, such as Aspergillus terreus and Aspergillus niger. This indicates the potential utility of such compounds in developing new antifungal agents (Jafar et al., 2017).

Radical-Scavenging Ability : Studies on pyrimidinols have revealed their potential as effective radical scavengers due to their homolytic reactivity. This suggests applications in designing novel antioxidants that could be more effective and stable than traditional phenolic compounds (Valgimigli et al., 2003).